Cas no 876009-96-0 (3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL)

3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL structure
876009-96-0 structure
Product Name:3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL
CAS No:876009-96-0
MF:C12H5Cl4F
MW:309.978502988815
CID:891137
PubChem ID:53425668
Update Time:2025-04-19

3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL Chemical and Physical Properties

Names and Identifiers

    • 3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL
    • 2,5-dichloro-1-(2,5-dichlorophenyl)-3-fluorobenzene
    • 3-Fluoro-2,2,5,5-tetrachlorobiphenyl100µg
    • 2,2',5,5'-Tetrachloro-3-fluoro-1,1'-biphenyl
    • 876009-96-0
    • DTXSID40698945
    • Inchi: 1S/C12H5Cl4F/c13-6-1-2-10(15)8(3-6)9-4-7(14)5-11(17)12(9)16/h1-5H
    • InChI Key: ZZLRHBCOASRJTC-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C1C=C(C=CC=1Cl)Cl)Cl)F

Computed Properties

  • Exact Mass: 307.91300
  • Monoisotopic Mass: 307.913
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0.00000
  • LogP: 6.10630

3-FLUORO-2,2',5,5'-TETRACHLOROBIPHENYL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011010365-250mg
3-Fluoro-2,2',5',5-tetrachloro-biphenyl
876009-96-0 97%
250mg
$499.20 2023-08-31
Alichem
A011010365-500mg
3-Fluoro-2,2',5',5-tetrachloro-biphenyl
876009-96-0 97%
500mg
$782.40 2023-08-31
Alichem
A011010365-1g
3-Fluoro-2,2',5',5-tetrachloro-biphenyl
876009-96-0 97%
1g
$1504.90 2023-08-31
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